Cas no 2228876-01-3 (1-(3,3-dimethylcyclopentyl)cyclobutane-1-carbonitrile)

• Product Name: 1-(3,3-dimethylcyclopentyl)cyclobutane-1-carbonitrile
• CAS No: 2228876-01-3
• MF: C₁₂H₁₉N
• MW: 177.28596329689
• CID: 6615750
• PubChem ID: 165707761
• Update Time: 2025-08-05

1-(3,3-dimethylcyclopentyl)cyclobutane-1-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 1-(3,3-dimethylcyclopentyl)cyclobutane-1-carbonitrile
• 2228876-01-3
• EN300-1832407

• Inchi： 1S/C12H19N/c1-11(2)7-4-10(8-11)12(9-13)5-3-6-12/h10H,3-8H2,1-2H3
• InChI Key： FPUAWIBBHVOBTD-UHFFFAOYSA-N
• SMILES： N#CC1(CCC1)C1CCC(C)(C)C1

Computed Properties

• Exact Mass: 177.151749610g/mol
• Monoisotopic Mass: 177.151749610g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 252
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 23.8Ų

Additional information on 1-(3,3-dimethylcyclopentyl)cyclobutane-1-carbonitrile

Introduction to 1-(3,3-dimethylcyclopentyl)cyclobutane-1-carbonitrile (CAS No. 2228876-01-3)

1-(3,3-dimethylcyclopentyl)cyclobutane-1-carbonitrile, identified by its Chemical Abstracts Service (CAS) number 2228876-01-3, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and materials science. This compound belongs to the class of nitrile-containing heterocycles, which are widely recognized for their diverse biological activities and structural versatility. The unique structural motif of this molecule, featuring a cyclobutane ring fused with a 3,3-dimethylcyclopentyl substituent, endows it with distinct chemical and physical properties that make it a promising candidate for various applications.

The nitrile group at the terminal position of the cyclobutane ring introduces a polar functional moiety, enhancing the compound's solubility in polar solvents and its reactivity in various chemical transformations. This feature is particularly valuable in medicinal chemistry, where such functional groups are often employed to modulate pharmacokinetic properties and target-specific interactions. The presence of the dimethyl substitution on the cyclopentyl ring further contributes to the steric environment of the molecule, influencing its conformational flexibility and potential binding affinities with biological targets.

In recent years, there has been growing interest in the development of novel scaffolds for drug discovery, particularly those derived from cyclic aliphatic structures. The combination of a cyclobutane ring and a dimethyl-substituted cyclopentyl group provides a unique three-dimensional framework that can be tailored to interact with specific biological receptors. This structural configuration has been explored in various therapeutic contexts, including central nervous system (CNS) disorders, where rigid cyclic structures often exhibit improved blood-brain barrier penetration.

One of the most compelling aspects of 1-(3,3-dimethylcyclopentyl)cyclobutane-1-carbonitrile is its potential as a building block for more complex pharmacophores. The nitrile group can be further functionalized through hydrolysis or reduction to yield carboxylic acids or amines, respectively, while the cycloalkyl framework can undergo various transformations such as halogenation or cross-coupling reactions. These chemical handles allow for extensive molecular diversification, enabling chemists to design derivatives with enhanced potency, selectivity, and metabolic stability.

Recent studies have highlighted the utility of similar nitrile-containing cycloalkyl compounds in medicinal chemistry. For instance, derivatives of cyclobutane-1-carbonitrile have been investigated for their antimicrobial and anti-inflammatory properties. The structural features of these compounds are thought to contribute to their ability to disrupt bacterial cell wall synthesis or inhibit inflammatory pathways. Similarly, the dimethylcyclopentyl moiety has been shown to enhance binding affinity in certain enzyme targets by providing steric constraints that mimic natural substrates.

The synthesis of 1-(3,3-dimethylcyclopentyl)cyclobutane-1-carbonitrile presents an intriguing challenge due to the complexity of its fused ring system. Traditional synthetic approaches often involve multi-step sequences that require careful control over reaction conditions to ensure high yields and purity. Advances in catalytic methods, such as transition-metal-catalyzed cyclizations and cross-coupling reactions, have significantly improved access to such complex molecules. These methodologies not only streamline synthetic routes but also enable the introduction of additional functional groups with greater precision.

The pharmacological profile of this compound is currently under investigation in several academic and industrial research laboratories. Preliminary computational studies suggest that its rigid structure may facilitate optimal interactions with protein targets involved in neurological disorders. Additionally, its ability to undergo selective modifications makes it an attractive candidate for structure-activity relationship (SAR) studies aimed at identifying lead compounds for further development.

From a materials science perspective, 1-(3,3-dimethylcyclopentyl)cyclobutane-1-carbonitrile exhibits interesting electronic properties due to the presence of the nitrile group. Such compounds have been explored as precursors for conductive polymers or organic semiconductors, where their electron-withdrawing nature can influence charge transport mechanisms. The combination of biological relevance and material science applications underscores the versatility of this molecule.

In conclusion,1-(3,3-dimethylcyclopentyl)cyclobutane-1-carbonitrile (CAS No. 2228876-01-3) represents a fascinating compound with broad potential applications across multiple scientific disciplines. Its unique structural features—comprising a nitrile-functionalized cyclobutane ring coupled with a dimethyl-substituted cyclopentyl group—make it a valuable scaffold for drug discovery and material innovation. As research continues to uncover new synthetic strategies and pharmacological insights,this compound is poised to play an increasingly important role in advancing both therapeutic interventions and technological developments.